Cas no 215956-55-1 (4-Bromo-(1-oxyl-2,2,5,5-tetramethyl-?3-pyrroline-3-methyl) Methanethiosulfonate)

• Product Name: 4-Bromo-(1-oxyl-2,2,5,5-tetramethyl-?3-pyrroline-3-methyl) Methanethiosulfonate
• CAS No: 215956-55-1
• MF: C₁₀H₁₈BrNO₃S₂
• MW: 344.288819789886
• CID: 911918
• PubChem ID: 15348737
• Update Time: 2025-04-19

4-Bromo-(1-oxyl-2,2,5,5-tetramethyl-?3-pyrroline-3-methyl) Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-(1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline-3-methyl) Methanethiosulfonate
• LogP
• 4-Bromo-(1-oxyl-2,2,5,5-tetramethyl-?3-pyrroline-3-methyl) Methanethiosulfonate
• 3-bromo-1-hydroxy-2,2,5,5-tetramethyl-4-(methylsulfonylsulfanylmethyl)pyrrole
• 4-Bromo-(1-oxyl-2,2,5,5-tetramethyl-∆3-pyrroline-3-methyl) Methanethiosulfonate
• 4-Bromo-(1-oxyl-2,2,5,5-tetramethyl-∆3-pyrroline-3-methyl) Methanethiosulfonate
• 4-Bromo-(1-oxyl-2,2,5,5-tetramethyl-3-pyrroline-3-methyl) Methanethiosulfonate
• DTXSID20571823
• DB-253088
• Q27464863
• 215956-55-1
• 4-Bromo-(1-oxyl-2,2,5,5-tetramethyl-delta3-pyrroline-3-methyl) Methanethiosulfonate
• PD193158
• J-014168
• 4-Bromo-(1-oxyl-2,2,5,5-tetramethyl- delta 3-pyrroline-3-methyl) Methanethiosulfonate
• AKOS025294916

• Inchi： 1S/C10H18BrNO3S2/c1-9(2)7(6-16-17(5,14)15)8(11)10(3,4)12(9)13/h13H,6H2,1-5H3
• InChI Key： KUZFUMWORONOQW-UHFFFAOYSA-N
• SMILES： BrC1=C(CSS(C)(=O)=O)C(C)(C)N(C1(C)C)O

Computed Properties

• Exact Mass: 342.99124
• Monoisotopic Mass: 342.99115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Melting Point: 106-109°C
• PSA: 57.61